Cas no 59276-82-3 (Phosphonic acid, [(2,3-dimethoxyphenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(2,3-dimethoxyphenyl)methyl]-, diethyl ester
• CAS No: 59276-82-3
• MF: C₁₃H₂₁O₅P
• MW: 288.276605367661
• CID: 339301
• PubChem ID: 71443055
• Update Time: 2025-04-19

Phosphonic acid, [(2,3-dimethoxyphenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2,3-dimethoxyphenyl)methyl]-, diethyl ester
• 1-(diethoxyphosphorylmethyl)-2,3-dimethoxybenzene
• Diethyl [(2,3-dimethoxyphenyl)methyl]phosphonate
• 59276-82-3
• DTXSID90851902

• Inchi： 1S/C13H21O5P/c1-5-17-19(14,18-6-2)10-11-8-7-9-12(15-3)13(11)16-4/h7-9H,5-6,10H2,1-4H3
• InChI Key： BHSJQPWZQKYXCB-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=C(C=1OC)OC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 288.11273
• Monoisotopic Mass: 288.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99